4-Bromo-N-methyl-2-(trifluoromethyl)aniline hydrochloride
Overview
Description
Scientific Research Applications
Vibrational Analysis and NLO Material Potential
- 4-Bromo-N-methyl-2-(trifluoromethyl)aniline hydrochloride has been studied for its vibrational properties using Fourier Transform-Infrared and Fourier Transform-Raman techniques. These studies are crucial for understanding the molecular structure and potential applications in nonlinear optical (NLO) materials. The effects of substituent positions on the vibrational spectra and the hyperconjugation interactions, HOMO-LUMO energy gap, molecular electrostatic potential (MEP) surface analysis, and thermodynamic functions have been explored (Revathi et al., 2017).
Use in Organic Synthesis
- This compound is involved in the synthesis of various organic structures. For instance, it plays a role in the synthesis of 4-trifluoromethyl-2-quinolinones through a condensation reaction. The synthesized quinolinones can be further converted into other derivatives, showcasing the versatility of this compound in organic chemistry (Marull et al., 2004).
Synthesis of Isatin Derivatives
- In the realm of pharmaceutical chemistry, this compound is used in the preparation of isatin derivatives. These derivatives have a range of applications, particularly in the development of new drugs and biological studies (Zhenmin, 2008).
Improvements in Epoxy Systems
- In material science, the addition of compounds like this compound to epoxy systems has shown to significantly improve water resistance. This application is crucial for developing more durable and long-lasting materials (Johncock & Tudgey, 1983).
Catalytic Applications
- It has also been investigated in palladium-catalyzed coupling reactions. This research opens up new possibilities in catalytic processes and the development of novel reaction pathways (Kino et al., 2008).
Safety and Hazards
properties
IUPAC Name |
4-bromo-N-methyl-2-(trifluoromethyl)aniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF3N.ClH/c1-13-7-3-2-5(9)4-6(7)8(10,11)12;/h2-4,13H,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYAIXVCTVBCALD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)Br)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681961 |
Source
|
| Record name | 4-Bromo-N-methyl-2-(trifluoromethyl)aniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1215206-44-2 |
Source
|
| Record name | 4-Bromo-N-methyl-2-(trifluoromethyl)aniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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